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Compound of Interest |

2-Hydroxy-3,4-dimethylbenzoic
Compound Name:

acid
CAS No.: 58138-74-2
Cat. No.: B3021498

Get Quote

A Comprehensive Technical Guide to 2-Hydroxy-
3,4-dimethylbenzoic Acid

This guide offers an in-depth exploration of 2-Hydroxy-3,4-dimethylbenzoic acid, a
substituted aromatic carboxylic acid. Designed for researchers, scientists, and professionals in
drug development, this document synthesizes available structural data, predicted properties,
and contextual information from related compounds to provide a comprehensive overview. Due
to its nature as a specific isomer, some experimental data is not readily available in public
literature; therefore, this guide also presents data from closely related isomers to provide a
comparative context for potential experimental design.

Core Structural Information and Identifiers

2-Hydroxy-3,4-dimethylbenzoic acid is an organic compound featuring a benzene ring
substituted with a carboxylic acid group, a hydroxyl group, and two methyl groups at positions 3
and 4. This specific arrangement of functional groups dictates its chemical reactivity and
potential biological activity.
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The primary molecular identifiers for 2-Hydroxy-3,4-dimethylbenzoic acid have been
consolidated from authoritative chemical databases. These identifiers are crucial for
unambiguous identification in research and regulatory documentation.

Identifier Value Source

Molecular Formula C9H1003 PubChem[1]
2-hydroxy-3,4-dimethylbenzoic

IUPAC Name " PubChem[1]
aci

SMILES Z;:;:C(C(:C(CZCDC(ZO)O) PubChem[1]

InChl=1S/C9H1003/c1-5-3-4-
InChl 7(9(11)12)8(10)6(5)2/h3- PubChem[1]
4,10H,1-2H3,(H,11,12)

YSIJWNEDBIWZWOI-
InChlKey PubChem[1]
UHFFFAOYSA-N
Monoisotopic Mass 166.06299 Da PubChem[1]
PubChem CID 185906 PubChem[1]

A specific CAS Registry Number for 2-Hydroxy-3,4-dimethylbenzoic acid was not readily
available in the consulted public databases as of January 2026. Researchers should verify the
CAS number when sourcing this compound from commercial suppliers.

Caption: 2D structure of 2-Hydroxy-3,4-dimethylbenzoic acid.

Physicochemical Properties: A Comparative
Analysis

Experimental physicochemical data for 2-Hydroxy-3,4-dimethylbenzoic acid are sparse in the
current literature. However, predicted values and experimental data for closely related isomers
provide valuable context for anticipating its behavior in various experimental settings.

Predicted and Known Properties of 2-Hydroxy-3,4-dimethylbenzoic Acid and Its Isomers
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2-Hydroxy-3,4- 3,4- 2,4- 4-Hydroxy-3,5-
Property dimethylbenzo Dimethylbenzo Dimethylbenzo dimethylbenzo
ic acid ic acid ic acid ic acid
CAS Number Not Found 619-04-5[2][3] 611-01-8[4] 4919-37-3[5][6]
Molecular Weight  166.17 g/mol 150.17 g/mol [2] 150.17 g/mol 166.17 g/mol [5]
_ _ Data not Data not
Melting Point _ 163-165 °C[3] 124-126 °C _
available available
N ) Data not 27151 °C 267 °C at 727 Data not
Boiling Point ) ) )
available (estimated)[3] mmHg available
. Data not Data not Data not
Water Solubility ) 0.129 mg/mL[2] ] )
available available available
XlogP Data not
_ 3.2[1] 2.7[2] . 0.9[5]
(Predicted) available
] Data not Data not Data not
pKa (Predicted) ] 4.44 + 0.10[3] ] ]
available available available

This table includes data for isomers to provide a comparative reference. All data should be
confirmed experimentally for the target compound.

Synthesis and Experimental Protocols

While a specific, validated synthesis protocol for 2-Hydroxy-3,4-dimethylbenzoic acid is not
prominently described in the surveyed literature, its structure suggests that it could be
synthesized through adaptations of established methods for related substituted benzoic acids.

Conceptual Synthetic Approach: Friedel-Crafts
Carboxylation

One plausible route for the synthesis of the dimethylbenzoic acid backbone is through Friedel-
Crafts acylation or a related carboxylation reaction. A general procedure for the direct
carboxylation of a xylene isomer using carbon dioxide in the presence of a Lewis acid catalyst
has been described for the synthesis of 3,4-dimethylbenzoic acid[3][7].
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General Experimental Workflow for Friedel-Crafts Carboxylation

Reactant Preparation: A suitable starting material, such as 2,3-dimethylphenol, would be
dissolved in an appropriate inert solvent.

Catalyst Addition: A Lewis acid catalyst (e.g., AICls) is added to the reaction mixture under
anhydrous conditions.

Carboxylation: Carbon dioxide gas is bubbled through the reaction mixture, or solid carbon
dioxide (dry ice) is added. The reaction is typically stirred at a controlled temperature.

Workup and Acidification: The reaction is quenched, often with water or a dilute acid. The
product is then extracted into an organic solvent. Subsequent acidification of the aqueous
layer would precipitate the carboxylic acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water, followed by vacuum drying[3].

Dissolve in Add Lewis Acid Introduce CO2 Quench Reaction
Inert Solvent (e.g., AICI3) (gas or solid) (e.g., H20)

Acidify Aqueous Layer Purify by
to Precipitate Product Recrystallization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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